Cas no 17288-26-5 (6-benzyloxy-2-methyl-3-nitro-pyridine)
17288-26-5 structure
Product Name:6-benzyloxy-2-methyl-3-nitro-pyridine
CAS No:17288-26-5
MF:C13H12N2O3
MW:244.245983123779
CID:1361412
PubChem ID:75412611
Update Time:2025-04-20
6-benzyloxy-2-methyl-3-nitro-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-benzyloxy-2-methyl-3-nitro-pyridine
- 6-(Benzyloxy)-2-methyl-3-nitropyridine
- pyridine, 2-methyl-3-nitro-6-(phenylmethoxy)-
- LogP
- 2-Methyl-3-nitro-6-(phenylmethoxy)pyridine
- SCHEMBL23273999
- DTXSID001268798
- 17288-26-5
-
- Inchi: 1S/C13H12N2O3/c1-10-12(15(16)17)7-8-13(14-10)18-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
- InChI Key: RWYUAVPNEMSKAH-UHFFFAOYSA-N
- SMILES: O(C1=CC=C(C(C)=N1)[N+](=O)[O-])CC1C=CC=CC=1
Computed Properties
- Exact Mass: 244.08486
- Monoisotopic Mass: 244.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.9A^2
- XLogP3: 2.9
Experimental Properties
- Density: 1.249
- Boiling Point: 382.5°C at 760 mmHg
- Flash Point: 185.2°C
- Refractive Index: 1.6
- PSA: 65.26
6-benzyloxy-2-methyl-3-nitro-pyridine Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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